2-(4-chlorobenzyl)-5-((2-chlorobenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one
Description
2-(4-chlorobenzyl)-5-((2-chlorobenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one, also known as CBR-5884, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of isoquinoline derivatives and has been found to exhibit a variety of interesting properties that make it a promising candidate for further investigation.
Scientific Research Applications
- The compound’s structural features make it a potential candidate for drug development. Researchers explore its interactions with biological targets, such as receptors or enzymes, to design novel pharmaceuticals. Investigating its binding affinity, pharmacokinetics, and toxicity profiles can lead to the discovery of new therapeutic agents .
- Some studies suggest that this compound exhibits anticancer activity. Researchers investigate its effects on cancer cell lines, tumor growth inhibition, and potential mechanisms of action. Understanding its impact on specific pathways (e.g., apoptosis, cell cycle regulation) is crucial for developing targeted therapies .
- Given its isoquinoline scaffold, this compound may have neuroprotective properties. Researchers explore its ability to modulate neurotransmitter systems, protect neurons from oxidative stress, or mitigate neurodegenerative conditions. Preclinical studies can provide insights into its potential therapeutic applications .
- Investigating the compound’s impact on immune responses and inflammation is essential. Researchers study its effects on cytokine production, immune cell activation, and inflammatory pathways. Such insights could lead to novel anti-inflammatory drugs or immunomodulators .
- Researchers use this compound as a tool to study enzyme function and inhibition. By assessing its interaction with specific enzymes (e.g., kinases, proteases), they gain insights into cellular processes. This knowledge aids in drug discovery and understanding disease mechanisms .
- Chemists explore the compound’s reactivity and synthetic applications. Its unique structure allows for diverse transformations, such as functional group modifications, ring-closing reactions, or asymmetric synthesis. These studies contribute to the development of new synthetic methodologies .
Medicinal Chemistry and Drug Development
Anticancer Properties
Neuropharmacology and Neuroprotection
Anti-inflammatory and Immunomodulatory Effects
Chemical Biology and Enzyme Inhibition
Organic Synthesis and Chemical Methodology
properties
IUPAC Name |
5-[(2-chlorophenyl)methoxy]-2-[(4-chlorophenyl)methyl]-3,4-dihydroisoquinolin-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19Cl2NO2/c24-18-10-8-16(9-11-18)14-26-13-12-19-20(23(26)27)5-3-7-22(19)28-15-17-4-1-2-6-21(17)25/h1-11H,12-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOTQFODPQVJQKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)C2=C1C(=CC=C2)OCC3=CC=CC=C3Cl)CC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorobenzyl)-5-((2-chlorobenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,7-dimethyl-9-(3-methylphenyl)-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2915524.png)
![3-[5-(4-fluorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)propanamide](/img/structure/B2915530.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide](/img/structure/B2915536.png)
![2-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid](/img/structure/B2915537.png)
![2-Bromo-3-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine](/img/structure/B2915539.png)
![5-[1-(hydroxyimino)ethyl]-N-(4-methoxyphenyl)-4-methyl-1,3-thiazol-2-amine](/img/structure/B2915541.png)
